Cas no 80407-66-5 (4-(2-methoxyethoxy)benzonitrile)
80407-66-5 structure
Product Name:4-(2-methoxyethoxy)benzonitrile
CAS No:80407-66-5
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD09907643
CID:705728
PubChem ID:11217559
Update Time:2025-04-19
4-(2-methoxyethoxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-methoxyethoxy)benzonitrile
- Benzonitrile, 4-(2-methoxyethoxy)-
- 80407-66-5
- AM20041191
- MFCD09907643
- AKOS000192014
- SCHEMBL4867346
- EN300-74276
- A15817
- BS-24444
- FT-0712298
- DTXSID60459015
- Z167839000
- DB-026118
- G37400
-
- MDL: MFCD09907643
- Inchi: 1S/C10H11NO2/c1-12-6-7-13-10-4-2-9(8-11)3-5-10/h2-5H,6-7H2,1H3
- InChI Key: SISNRWJOVBGIJH-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C#N)=CC=1)CCOC
Computed Properties
- Exact Mass: 177.078978594g/mol
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Density: 1.09
- Melting Point: 44-45 ºC
- Boiling Point: 307 ºC
- Flash Point: 122 ºC
4-(2-methoxyethoxy)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M304390-100mg |
4-(2-Methoxyethoxy)benzonitrile |
80407-66-5 | 100mg |
$75.00 | 2023-05-17 | ||
| TRC | M304390-250mg |
4-(2-Methoxyethoxy)benzonitrile |
80407-66-5 | 250mg |
$138.00 | 2023-05-17 | ||
| TRC | M304390-500mg |
4-(2-Methoxyethoxy)benzonitrile |
80407-66-5 | 500mg |
$207.00 | 2023-05-17 | ||
| TRC | M304390-1g |
4-(2-Methoxyethoxy)benzonitrile |
80407-66-5 | 1g |
$293.00 | 2023-05-17 | ||
| abcr | AB313455-1 g |
4-(2-Methoxyethoxy)benzonitrile; 95% |
80407-66-5 | 1g |
€255.30 | 2022-06-11 | ||
| abcr | AB313455-5 g |
4-(2-Methoxyethoxy)benzonitrile; 95% |
80407-66-5 | 5g |
€808.30 | 2022-06-11 | ||
| Apollo Scientific | OR962771-1g |
4-(2-Methoxyethoxy)benzonitrile |
80407-66-5 | 98% | 1g |
£176.00 | 2025-02-20 | |
| Apollo Scientific | OR962771-5g |
4-(2-Methoxyethoxy)benzonitrile |
80407-66-5 | 98% | 5g |
£631.00 | 2025-02-20 | |
| Fluorochem | 216871-1g |
4-(2-Methoxyethoxy)benzonitrile |
80407-66-5 | 95% | 1g |
£169.00 | 2022-03-01 | |
| Fluorochem | 216871-5g |
4-(2-Methoxyethoxy)benzonitrile |
80407-66-5 | 95% | 5g |
£607.00 | 2022-03-01 |
4-(2-methoxyethoxy)benzonitrile Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
80407-66-5 (4-(2-methoxyethoxy)benzonitrile) Related Products
- 25117-74-2(Benzonitrile, 4-ethoxy-)
- 141031-58-5(1,2-Benzenedicarbonitrile, 4-(2-methoxyethoxy)-)
- 857541-71-0(4-(2-ethoxyethoxy)benzonitrile)
- 25117-75-3(3-Ethoxybenzonitrile)
- 24723-34-0(Benzonitrile,3-[2-(1-naphthalenyloxy)ethoxy]-)
- 57928-93-5(3-(2-hydroxyethoxy)benzonitrile)
- 83663-87-0(4-(cyanomethoxy)benzonitrile)
- 60758-84-1(4-propoxybenzonitrile)
- 80407-67-6(3-(2-Methoxyethoxy)benzonitrile)
- 1095085-73-6(3-(2-Ethoxyethoxy)benzonitrile)
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